![molecular formula C18H15F2N5O2 B2741829 3,4-difluoro-N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide CAS No. 1003799-70-9](/img/structure/B2741829.png)
3,4-difluoro-N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3,4-difluoro-N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C18H15F2N5O2 and its molecular weight is 371.348. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Material Science
- Energetic Molecular Solids : Research by Wang et al. (2014) on tetrafluoroterephthalic acid forming novel crystals with a series of N-containing heterocycles highlights the importance of strong hydrogen bonds and weak intermolecular interactions in assembling individual molecules into larger architectures. This study sheds light on the potential use of fluorinated compounds in creating supramolecular structures with enhanced stability and unique properties (Wang et al., 2014).
Antimicrobial and Insecticidal Activity
- Heterocyclic Compounds as Bioactive Agents : A study by Deohate and Palaspagar (2020) synthesizes pyrimidine linked pyrazole heterocyclics and evaluates their insecticidal and antibacterial potential, demonstrating the utility of pyrazole derivatives in developing new bioactive molecules (Deohate & Palaspagar, 2020).
Anticancer and Anti-Inflammatory Agents
- Novel Pyrazolopyrimidines : Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines showing anticancer and anti-5-lipoxygenase activities. This illustrates the compound's potential in therapeutic applications targeting cancer and inflammation-related diseases (Rahmouni et al., 2016).
Antiviral Activity
- Benzamide-Based Heterocycles : A study by Hebishy et al. (2020) on the synthesis of benzamide-based 5-aminopyrazoles and their derivatives shows remarkable antiavian influenza virus activity. This research points towards the development of new antiviral agents based on modified pyrazole compounds (Hebishy et al., 2020).
Fluorinated Compounds for Medicinal Chemistry
- Synthesis of Fluorinated Pyrazoles : Surmont et al. (2011) developed a synthetic strategy for new 3-amino-4-fluoropyrazoles, indicating the significance of fluorination in enhancing the activity and selectivity of medicinal compounds (Surmont et al., 2011).
properties
IUPAC Name |
3,4-difluoro-N-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15F2N5O2/c1-9-7-15(22-16(26)10-5-6-12(19)13(20)8-10)25(24-9)18-21-14-4-2-3-11(14)17(27)23-18/h5-8H,2-4H2,1H3,(H,22,26)(H,21,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFOAOGRLOYEMAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)C2=CC(=C(C=C2)F)F)C3=NC4=C(CCC4)C(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15F2N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.